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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for Indan-5-carbaldehyde, including operational and disposal plans.

Chemical and Physical Properties

Property Value
Molecular Formula C10H100[1][2]
Molecular Weight 146.19 g/mol [1][2]
CAS Number 30084-91-4[1][2][3]
Not specified, handle as a potentially hazardous
Appearance )
chemical
Purity >95%[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

Indan-5-carbaldehyde is classified as a hazardous substance. The following table
summarizes its known hazards and the recommended personal protective equipment to ensure
user safety.
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Hazard

GHS Classification

Recommended PPE

Acute Oral Toxicity

Warning (H302: Harmful if

swallowed)[1]

Standard laboratory PPE. Do
not eat, drink, or smoke in the

handling area.

Acute Dermal Toxicity

Warning (H312: Harmful in

contact with skin)[1]

Gloves: Chemical-resistant
gloves (e.g., Nitrile, Neoprene).
Inspect gloves before use.[4]

[5]

Skin Corrosion/Irritation

Warning (H315: Causes skin
irritation)[1]

Protective Clothing: Laboratory
coat. Ensure it is buttoned and
fits properly to cover as much

skin as possible.[4]

Serious Eye Damage/Irritation

Warning (H319: Causes

serious eye irritation)[1]

Eye Protection: Chemical
splash goggles or safety
glasses meeting ANSI Z.87.1
standard. A face shield is
required if there is a splash
hazard.[4]

Acute Inhalation Toxicity

Warning (H332: Harmful if
inhaled)[1]

Respiratory Protection: Use
only in a well-ventilated area or
in a chemical fume hood. If
ventilation is inadequate, a

respirator may be required.[4]

[6]

Specific Target Organ Toxicity

Warning (H335: May cause

respiratory irritation)[1]

Respiratory Protection: Work in
a chemical fume hood to

minimize inhalation of vapors.

Experimental Workflow for Handling Indan-5-

carbaldehyde
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Caption: Workflow for safe handling and disposal of Indan-5-carbaldehyde.
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Procedural Guidance for Handling

1. Engineering Controls:

Always handle Indan-5-carbaldehyde in a well-ventilated area.

A certified chemical fume hood is the recommended primary engineering control to minimize
inhalation exposure.

Ensure safety showers and eyewash stations are readily accessible.[6]

. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear chemical splash goggles. If there is a significant risk of
splashing, a face shield should be worn in addition to goggles.[4]

Skin Protection:

o Wear a flame-resistant lab coat, fully buttoned.

o Chemical-resistant gloves (Nitrile or Neoprene are generally suitable for aldehydes) are
mandatory.[5] Always inspect gloves for any signs of degradation or puncture before use.

o Ensure shoes fully cover the feet.[4]

Respiratory Protection:

o If working outside of a fume hood or if ventilation is insufficient, consult with your
institution's Environmental Health and Safety (EH&S) department for respirator selection
and fit-testing.[4]

. Handling Procedures:

Before use, read and understand the Safety Data Sheet (SDS).

Avoid direct contact with the skin and eyes.

Avoid inhalation of dust, vapor, mist, or gas.[6]
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Keep the container tightly closed when not in use.[6]

Ground and bond containers when transferring material to prevent static discharge.[6]

Use only non-sparking tools.

. First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[6]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.[6]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

After Swallowing: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.[6]

Disposal Plan

1.

Waste Segregation and Collection:

All waste contaminated with Indan-5-carbaldehyde must be considered hazardous waste.

Collect waste in a designated, compatible, and properly labeled container. The container
must be kept tightly closed except when adding waste.[7]

Do not mix with incompatible waste streams.

. Disposal Procedure:

Dispose of contents and container in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health & Safety (EH&S) department for guidance on
the specific disposal procedures.
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» Empty containers must be triple-rinsed with a suitable solvent. The rinsate must be collected
and disposed of as hazardous waste.[8]

Disclaimer: This information is intended for guidance and is not a substitute for a
comprehensive risk assessment. Always consult the specific Safety Data Sheet (SDS) for
Indan-5-carbaldehyde and your institution's safety protocols before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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